Cas no 1713649-43-4 (1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine)

• Product Name: 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine
• CAS No: 1713649-43-4
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5162064
• Update Time: 2025-10-31

1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine
• 3-Piperidinamine, 1-[(1-phenylcyclopropyl)methyl]-

• Inchi： 1S/C15H22N2/c16-14-7-4-10-17(11-14)12-15(8-9-15)13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12,16H2
• InChI Key： DFNMHQPGVJYFLL-UHFFFAOYSA-N
• SMILES： N1(CC2(C3=CC=CC=C3)CC2)CCCC(N)C1

Additional information on 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine

Introduction to 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine (CAS No. 1713649-43-4)

1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine, also known by its CAS number 1713649-43-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a cyclopropylmethyl group and a phenyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine consists of a piperidine ring, which is a six-membered nitrogen-containing heterocycle, attached to a cyclopropylmethyl group and a phenyl group. The cyclopropylmethyl moiety introduces steric hindrance and rigidity to the molecule, while the phenyl group enhances its lipophilicity. These properties are crucial for modulating the compound's interactions with biological targets, such as receptors and enzymes.

Recent studies have explored the potential therapeutic applications of 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine to interact with specific GPCRs makes it a promising lead compound for the development of novel drugs targeting these receptors.

In addition to its potential as a GPCR modulator, 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine has been investigated for its effects on the central nervous system (CNS). Preclinical studies have shown that this compound exhibits neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through multiple mechanisms, including antioxidant activity, anti-inflammatory properties, and modulation of neurotransmitter systems.

The pharmacokinetic properties of 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine have also been studied to evaluate its suitability as a therapeutic agent. Research has demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and crosses the blood-brain barrier efficiently, which is essential for CNS-targeted therapies. Furthermore, the compound shows low toxicity in preclinical models, suggesting a favorable safety profile.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine. Early-phase clinical trials have shown promising results in terms of tolerability and preliminary efficacy in treating certain neurological disorders. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

In conclusion, 1-(1-Phenyl-cyclopropylmethyl)-piperidin-3-ylamine (CAS No. 1713649-43-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic utility, highlighting its significance in the field of medicinal chemistry and pharmaceutical research.